Cas no 1311569-65-9 (1-({(1-Hydroxycyclopentyl)methylamino}methyl)cyclopentan-1-ol)

• Product Name: 1-({(1-Hydroxycyclopentyl)methylamino}methyl)cyclopentan-1-ol
• CAS No: 1311569-65-9
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5571873
• PubChem ID: 52908329
• Update Time: 2025-05-20

1-({(1-Hydroxycyclopentyl)methylamino}methyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-({[(1-Hydroxycyclopentyl)methyl]amino}methyl)cyclopentan-1-ol
• 1-[[(1-hydroxycyclopentyl)methylamino]methyl]cyclopentanol
• 1-({(1-Hydroxycyclopentyl)methylamino}methyl)cyclopentan-1-ol

• Inchi： 1S/C12H23NO2/c14-11(5-1-2-6-11)9-13-10-12(15)7-3-4-8-12/h13-15H,1-10H2
• InChI Key： XVYCDWUHEKHUMY-UHFFFAOYSA-N
• SMILES： C(C1(CCCC1)O)NCC1(CCCC1)O

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 346.3±7.0 °C(Predicted)
• pka: 14?+-.0.20(Predicted)

Additional information on 1-({(1-Hydroxycyclopentyl)methylamino}methyl)cyclopentan-1-ol

Introduction to 1-({(1-Hydroxycyclopentyl)methylamino}methyl)cyclopentan-1-ol (CAS No. 1311569-65-9)

1-({(1-Hydroxycyclopentyl)methylamino}methyl)cyclopentan-1-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. With the CAS number 1311569-65-9, this compound represents a fascinating blend of cycloalkyl and amino functional groups, making it a promising candidate for various biochemical applications. This article delves into the chemical characteristics, potential therapeutic applications, and recent advancements in the study of this compound.

The molecular structure of 1-({(1-Hydroxycyclopentyl)methylamino}methyl)cyclopentan-1-ol features a cyclopentane ring substituted with a hydroxyl group at the 1-position, an amino group at the 2-position, and a methylamino group at the 3-position. This intricate arrangement of functional groups imparts unique reactivity and binding properties to the molecule. The presence of both polar hydroxyl and amino groups enhances its solubility in polar solvents, making it suitable for various biochemical interactions.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in unique ways. The hydroxycyclopentyl moiety in 1-({(1-Hydroxycyclopentyl)methylamino}methyl)cyclopentan-1-ol has been identified as a key structural feature that could facilitate binding to specific protein targets. This has led to extensive research into its potential as a lead compound for drug discovery.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that cycloalkyl derivatives can exhibit significant effects on neurotransmitter systems, particularly those involving serotonin and dopamine. The unique structural features of 1-({(1-Hydroxycyclopentyl)methylamino}methyl)cyclopentan-1-ol suggest that it may be able to modulate these systems without the side effects associated with traditional pharmaceuticals.

Recent research has also explored the compound's potential as an anti-inflammatory agent. Inflammation is a critical factor in many chronic diseases, and finding new ways to modulate inflammatory responses is crucial for developing effective treatments. The methylamino group in the structure of 1-({(1-Hydroxycyclopentyl)methylamino}methyl)cyclopentan-1-ol has been found to interact with inflammatory pathways, potentially offering a new therapeutic approach.

The synthesis of 1-({(1-Hydroxycyclopentyl)methylamino}methyl)cyclopentan-1-ol involves a multi-step process that requires precise control over reaction conditions. The cycloalkylation step is particularly critical, as it determines the stereochemistry and reactivity of the final product. Advanced synthetic techniques have been employed to optimize this process, ensuring high yield and purity.

Another area of interest is the compound's potential as a chiral catalyst or intermediate in organic synthesis. The presence of multiple stereocenters makes it a valuable building block for creating enantiomerically pure compounds, which are essential in many pharmaceutical applications. Researchers have been exploring ways to leverage this property for more efficient synthetic routes.

The pharmacokinetic properties of 1-({(1-Hydroxycyclopentyl)methylamino}methyl)cyclopentan-1-ol are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic efficacy and safety profile. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties, making it suitable for oral administration.

In conclusion, 1-({(1-Hydroxycyclopentyl)methylamino}methyl)cyclopentan-1-ol (CAS No. 1311569-65-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and interactions with biological targets make it an attractive candidate for drug development. Further research is needed to fully elucidate its therapeutic applications and optimize its synthesis for industrial-scale production.